N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(4-bromo-3-chlorophenyl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C14H18BrClN2O/c1-10-4-6-18(7-5-10)9-14(19)17-11-2-3-12(15)13(16)8-11/h2-3,8,10H,4-7,9H2,1H3,(H,17,19)
• InChI Key: MEAXMTDCTPQQEL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C14H18BrClN2O
• Molecular Weight: 345.66 g/mol

Description

N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, commonly known as BAC, is a chemical compound that has been extensively studied for its potential use in scientific research. BAC is a potent and selective inhibitor of the neuronal nicotinic acetylcholine receptor (nAChR) and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

BAC acts as a competitive antagonist of the N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, binding to the receptor and preventing the binding of acetylcholine. This results in a decrease in the activity of the receptor and a corresponding decrease in the release of neurotransmitters.
Biochemical and Physiological Effects:
BAC has been shown to have a variety of biochemical and physiological effects, including a decrease in the release of dopamine and norepinephrine in the brain, a decrease in the activity of the sympathetic nervous system, and a decrease in the release of insulin from the pancreas.

Advantages and Limitations for Lab Experiments

BAC has several advantages for use in lab experiments, including its high potency and selectivity for the N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, as well as its ability to penetrate the blood-brain barrier. However, its use is limited by its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research on BAC, including its use in the study of addiction and the development of new therapies for neurological disorders. Additionally, further research is needed to better understand the mechanisms underlying its biochemical and physiological effects and to develop safer and more effective dosing strategies.

Scientific Research Applications

BAC has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective inhibitor of the N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, which is involved in a variety of physiological processes, including synaptic transmission, learning and memory, and addiction.